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Compound of Interest

Compound Name: 3-Nitrocinnamic acid
CAS No.: 1772-76-5
Cat. No.: B3023441
Get Quote
. J

This technical guide provides a comprehensive overview of the spectroscopic data for 3-
Nitrocinnamic acid (CAS No: 555-68-0), a C-nitro compound derived from trans-cinnamic
acid.[1] The information presented herein is intended for researchers, scientists, and
professionals in drug development, offering a detailed analysis of its nuclear magnetic
resonance (NMR), infrared (IR), and mass spectrometry (MS) data.

Molecular Structure and Properties
¢ |[UPAC Name: (2E)-3-(3-nitrophenyl)prop-2-enoic acid[1]

e Molecular Formula: CoH7NOa[1]
e Molecular Weight: 193.16 g/mol [1]

o Appearance: Light yellow or off-white crystalline powder.[1][2]

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy provides detailed insight into the carbon and hydrogen framework of 3-
Nitrocinnamic acid. The spectra are typically recorded in deuterated dimethyl sulfoxide
(DMSO-ds).

'H NMR Spectroscopic Data

The proton NMR spectrum of 3-Nitrocinnamic acid is characterized by signals from the
aromatic protons and the vinylic protons of the propenoic acid side chain.

Chemical Shift () Multiplicity Coupling Constant Assignment
ppm (J) Hz

13.0 (approx.) broad s - -COOH

8.517 s - Ar-H (H-2)
8.243 dd 8.0 Ar-H (H-4)
8.187 d - Ar-H (H-6)
7.726 t - Ar-H (H-5)
6.755 d 16.0 =CH- (a-proton)
Not explicitly stated d 16.0 =CH- (B-proton)

Data sourced from experiments conducted in DMSO-de.[3][4]

3C NMR Spectroscopic Data

The 13C NMR spectrum confirms the presence of nine distinct carbon atoms, including the
carboxyl carbon, the alkene carbons, and the carbons of the nitro-substituted benzene ring.
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Chemical Shift (8) ppm Assighment
167.11 -COOH

148.26 C-NO2

141.39 =CH- (B-carbon)
136.12 Ar-C (C-1)
133.97 Ar-CH (C-6)
130.28 Ar-CH (C-5)
124.31 Ar-CH (C-4)
122.74 =CH- (a-carbon)
122.27 Ar-CH (C-2)

Data sourced from experiments conducted in DMSO-de.[4]

Infrared (IR) Spectroscopy

The IR spectrum of 3-Nitrocinnamic acid displays characteristic absorption bands

corresponding to its functional groups. The broad O-H stretch is a hallmark of the hydrogen-

bonded carboxylic acid.

Wavenumber (cm~?)

Functional Group

Vibration Mode

~2500-3300 (broad) Carboxylic Acid O-H Stretching
~1680-1700 Carboxylic Acid C=0 Stretching
~1620 Alkene C=C (conjugated) Stretching
~1520-1530 Nitro group (NOz2) Asymmetric
~1340-1350 Nitro group (NO2) Symmetric
~3030 Aromatic C-H Stretching

Characteristic absorption ranges for cinnamic acid derivatives.[5]
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Mass Spectrometry (MS)

Electron ionization mass spectrometry (EI-MS) of 3-Nitrocinnamic acid results in
fragmentation patterns that can be used to confirm its molecular weight and aspects of its

structure.
miz Value Interpretation
193 Molecular lon [M]*
176 [M-OHJ*
147 [M-NOz]* or [M-COOH]*
131 [M-NO2-0O]*
103 [CeH7]*
77 [CeHs]*

Data obtained from the NIST Mass Spectrometry Data Center.[1][6]

Experimental Protocols

Detailed methodologies for acquiring the spectroscopic data are outlined below.

NMR Spectroscopy Protocol

o Sample Preparation: Dissolve approximately 10-20 mg of 3-Nitrocinnamic acid in 0.6-0.7
mL of deuterated dimethyl sulfoxide (DMSO-de) within an NMR tube.[3][7] Ensure complete
dissolution, using sonication if necessary.

e Instrument Setup: Place the NMR tube into the spectrometer's probe. The experiments cited
were performed on a 400 MHz spectrometer for *H NMR and a 100 MHz spectrometer for
13C NMR.[3]

» Data Acquisition: Acquire the *H and 3C NMR spectra. The chemical shifts are typically
referenced to the residual solvent peak.
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Data Processing: Process the acquired Free Induction Decay (FID) using Fourier
transformation. Phase the spectrum and perform baseline correction to obtain the final NMR
spectrum for analysis.

IR Spectroscopy Protocol (KBr Pellet Method)

Sample Preparation: Thoroughly grind 1-2 mg of dry 3-Nitrocinnamic acid with
approximately 100-200 mg of dry potassium bromide (KBr) using an agate mortar and pestle
until a fine, uniform powder is obtained.[7]

Pellet Formation: Transfer the powder to a pellet press and apply pressure to form a thin,
transparent disc.[7]

Data Acquisition: Place the KBr pellet into the sample holder of an FTIR spectrometer.
Record a background spectrum of the empty sample compartment first, then record the
sample spectrum.[7]

Data Analysis: Identify the characteristic absorption peaks and assign them to the
corresponding functional group vibrations.

Mass Spectrometry Protocol (Electron lonization)

Sample Introduction: Introduce a small quantity of the 3-Nitrocinnamic acid sample into the
mass spectrometer, typically via a direct insertion probe for solid samples.

lonization: Bombard the sample with a beam of high-energy electrons (typically 70 eV) in the
ion source to generate positively charged ions (molecular ions and fragment ions).

Mass Analysis: Accelerate the generated ions and separate them based on their mass-to-
charge ratio (m/z) using a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

Detection: Detect the separated ions, and plot the relative abundance of each ion against its
m/z value to generate the mass spectrum.

Visualized Workflows and Structures

The following diagrams illustrate the logical flow of spectroscopic analysis and the key

structural correlations.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b3023441/docs?utm_src=pdf-body#spectroscopic-profile-of-3-nitrocinnamic-acid-a-technical-guide
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Spectroscopic_Analysis_of_Cinnamic_Acid.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Spectroscopic_Analysis_of_Cinnamic_Acid.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Spectroscopic_Analysis_of_Cinnamic_Acid.pdf
https://www.benchchem.com/product/b3023441/docs?utm_src=pdf-body#spectroscopic-profile-of-3-nitrocinnamic-acid-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3023441?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory
Check Availability & Pricing

BENGHE

Sample Preparation

3-Nitrocinnamic Acid

v N

Dissolve in Prepare KBr Introduce to
DMSO-d6 Pellet lon Source
Data Acguisition

NMR Spectrometer
(*H & 3C)

FTIR Spectrometer

Mass Spectrometer

(EI)

Data Analysis &/ Interpretation

Chemical Shifts (d)
Coupling Constants (J)

Absorption Bands

(cm™)

Mass Spectrum
(m/z vs. Abundance)

Structure Elucidation &

Functional Group ID

Click to download full resolution via product page

Caption: Workflow for the spectroscopic analysis of 3-Nitrocinnamic acid.
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3-Nitrocinnamic Acid Structure
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Caption: Key spectroscopic correlations for 3-Nitrocinnamic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Spectroscopic Profile of 3-Nitrocinnamic Acid: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3023441/docs#spectroscopic-profile-of-3-
nitrocinnamic-acid-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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